Cas no 2171860-60-7 (3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-yl}propanoic acid)

• Product Name: 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-yl}propanoic acid
• CAS No: 2171860-60-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6499197
• PubChem ID: 165806509
• Update Time: 2025-06-15

3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-yl}propanoic acid
• 3-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentanecarbonyl]pyrrolidin-2-yl}propanoic acid
• 2171860-60-7
• EN300-1542748

• Inchi： 1S/C28H32N2O5/c31-26(32)14-13-20-6-5-15-30(20)27(33)18-11-12-19(16-18)29-28(34)35-17-25-23-9-3-1-7-21(23)22-8-2-4-10-24(22)25/h1-4,7-10,18-20,25H,5-6,11-17H2,(H,29,34)(H,31,32)
• InChI Key： WNAOPAKUOMKRHN-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC1CCC(=O)O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-yl}propanoic acid

Recent Advances in the Study of 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-yl}propanoic acid (CAS: 2171860-60-7)

The compound 3-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentanecarbonylpyrrolidin-2-yl}propanoic acid (CAS: 2171860-60-7) has recently emerged as a molecule of significant interest in the field of chemical biology and medicinal chemistry. This Fmoc-protected amino acid derivative serves as a crucial building block in peptide synthesis, particularly for the development of constrained peptidomimetics and macrocyclic compounds. Recent studies have highlighted its utility in creating novel therapeutic agents targeting protein-protein interactions (PPIs), which are notoriously difficult to modulate with small molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into cyclic peptide scaffolds designed to inhibit the MDM2-p53 interaction, a critical target in cancer therapy. The researchers utilized solid-phase peptide synthesis (SPPS) with 2171860-60-7 as a key constrained amino acid analog, achieving improved proteolytic stability and binding affinity compared to linear peptides. The cyclopentane ring in the structure provided optimal pre-organization for PPI inhibition while maintaining synthetic accessibility.

Further investigations into the physicochemical properties of 2171860-60-7 have revealed interesting characteristics that make it particularly valuable for drug discovery. A comprehensive analysis published in ACS Chemical Biology (2024) showed that this compound exhibits favorable solubility profiles in both organic and aqueous media, enabling its use in diverse synthetic applications. The Fmoc-protecting group offers excellent stability during synthesis while allowing for mild deprotection conditions, making it compatible with sensitive functional groups.

Recent advancements in synthetic methodology have expanded the applications of 2171860-60-7. A team at MIT developed an efficient gram-scale synthesis route that improves the overall yield from 42% to 68% while reducing the number of purification steps. This breakthrough, detailed in Organic Process Research & Development (2024), significantly enhances the compound's accessibility for medicinal chemistry programs. The optimized protocol employs a novel cyclization strategy that minimizes epimerization, preserving the stereochemical integrity of the final product.

The compound's unique structural features have also enabled new approaches in targeted drug delivery. Research published in Bioconjugate Chemistry (2023) demonstrated its utility as a linker for antibody-drug conjugates (ADCs). The cyclopentane ring provides rigidity that helps maintain the orientation of the payload, while the carboxylic acid functionality allows for straightforward conjugation to antibodies. This application shows particular promise in oncology, where precise delivery of cytotoxic agents is crucial.

Looking forward, the scientific community anticipates expanded applications of 2171860-60-7 in several emerging areas. Computational studies predict its potential in stabilizing α-helical structures in peptides, which could lead to new classes of inhibitors for traditionally "undruggable" targets. Additionally, its compatibility with automated peptide synthesizers positions it as a valuable tool for high-throughput screening of peptide libraries in drug discovery programs.